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Introduction

Cycloeicosane (C20Ha0) is a large, saturated cyclic hydrocarbon belonging to the cycloalkane
family. As a simple, non-polar molecule, it serves as a fundamental scaffold in organic
chemistry and can be a reference compound in various analytical and physicochemical studies.
This technical guide provides an in-depth overview of the core chemical and physical
properties of cycloeicosane, along with generalized experimental protocols for its synthesis
and characterization. Due to its nature as a simple hydrocarbon, cycloeicosane is not known
to be involved in biological signaling pathways.

Chemical and Physical Properties

The key chemical and physical properties of cycloeicosane are summarized in the tables
below for easy reference and comparison.

Table 1: General and Physical Properties of
Cycloeicosane
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Property Value Source(s)
Molecular Formula C20Hao0 [1112][3]
Molecular Weight 280.53 g/mol [1112]14]
CAS Number 296-56-0 [1112][3]
Appearance White crystalline solid (at STP)

Melting Point 335 K (61.85 °C) [4]

Boiling Point 387.2 °C at 760 mmHg [3]

Density 0.79 g/cm?3 [3]

Vapor Pressure

7.47 x 10~ mmHg at 25°C

[3]

Refractive Index

1.4664

[3]

Octanol/Water Partition

Coefficient (logP)

7.802

[3]

Table 2: Spectroscopic Data of Cycloeicosane
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Spectroscopic Technique Key Features Source(s)

A single peak is expected in a
proton-decoupled spectrum

13C NMR due to the chemical [1]
equivalence of all carbon

atoms.

The mass spectrum will show
a molecular ion peak (M*) at

Mass Spectrometry (GC-MS) m/z 280, with a fragmentation [1][2]
pattern characteristic of large

cycloalkanes.

The spectrum is characterized
by C-H stretching vibrations
around 2850-2950 cm~! and
C-H bending (scissoring)
vibrations around 1450-1470

cm~L. The absence of other

Infrared (IR) Spectroscopy

functional group absorptions is

a key feature.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of cycloeicosane are not
readily available in the literature. Therefore, generalized methods applicable to large-ring
cycloalkanes are presented below.

Synthesis of Large-Ring Cycloalkanes (e.g.,
Cycloeicosane)

The synthesis of large cycloalkanes like cycloeicosane can be challenging due to the low
probability of intramolecular cyclization compared to intermolecular polymerization. A common
strategy involves the acyloin condensation of a long-chain dicarboxylic acid ester, followed by
reduction.

Logical Workflow for the Synthesis of Cycloeicosane
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Synthesis of Cycloeicosane
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Analysis of Cycloeicosane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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